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Cat. No.: B12346215 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Stambp-IN-1, also known as BC-1471, is a small-molecule inhibitor targeting the

deubiquitinase STAM-binding protein (STAMBP). STAMBP, a zinc metalloprotease, specifically

cleaves K63-linked polyubiquitin chains, playing a crucial role in various cellular processes.[1]

[2][3] It is involved in the endosomal sorting of receptors, cytokine signaling, and the regulation

of protein stability. Dysregulation of STAMBP has been implicated in inflammatory diseases and

various cancers, including triple-negative breast cancer and lung adenocarcinoma, making it a

compelling target for therapeutic development.[4][5][6]

These application notes provide detailed protocols for the use of Stambp-IN-1 in cell culture

experiments to investigate its effects on STAMBP-mediated signaling pathways.

Mechanism of Action
Stambp-IN-1 functions as a selective antagonist of STAMBP's deubiquitinase activity.[7] By

inhibiting STAMBP, the inhibitor prevents the removal of K63-linked polyubiquitin chains from

substrate proteins. This leads to an accumulation of ubiquitinated substrates, which can alter

their stability, localization, and function. For instance, inhibition of STAMBP has been shown to

decrease the protein levels of NALP7, an inflammasome component, by preventing its

deubiquitination and promoting its degradation.[7][8] This ultimately leads to the suppression of

IL-1β release following Toll-like receptor (TLR) agonism.[7][8]
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Signaling Pathways
STAMBP is a key regulator in multiple signaling pathways. Below are diagrams illustrating its

role in inflammasome regulation and cancer-related pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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